Cas no 896377-75-6 (2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one)

• Product Name: 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one
• CAS No: 896377-75-6
• MF: C₂₃H₂₈N₂O₅S
• MW: 444.543825149536
• CID: 5478453
• Update Time: 2025-10-19

2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-1-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]ethanone
• 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one

• Inchi： 1S/C23H28N2O5S/c1-18-3-9-21(10-4-18)31(27,28)25-15-16-30-23(25)11-13-24(14-12-23)17-22(26)19-5-7-20(29-2)8-6-19/h3-10H,11-17H2,1-2H3
• InChI Key： CHPYTYSTYRGGOH-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCN2S(C2=CC=C(C)C=C2)(=O)=O)CC1)C(=O)C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decan-8-ylethan-1-one

Introduction to 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)ethan-1-one (CAS No. 896377-75-6)

2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)ethan-1-one, with the CAS number 896377-75-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The molecule is characterized by a spirocyclic core, a methoxyphenyl group, and a methylbenzenesulfonyl moiety, all of which contribute to its distinctive properties and potential applications.

The synthesis of 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)ethan-1-one involves several steps, including the formation of the spirocyclic core and the subsequent functionalization with the methoxyphenyl and methylbenzenesulfonyl groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research settings.

In terms of its biological activity, 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)ethan-1-one has been investigated for its potential as a therapeutic agent. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)ethan-1-one can effectively inhibit the activity of certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.

Furthermore, preliminary studies have indicated that 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)ethan-1-one possesses anti-cancer properties by inducing apoptosis in cancer cells. This effect has been observed in both in vitro and in vivo models, suggesting its potential as a novel anti-cancer agent. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation.

The pharmacokinetic properties of 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)ethan-1-one have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-(4-methoxyphenyl)-1-4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-y l)ethan - 1 - one. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings suggest that this compound has the potential to be developed into a safe and effective therapeutic agent for various medical conditions.

In addition to its therapeutic applications, 2-(4-methoxyphenyl)-1 - 3 - ( 3 - ( 3 - ( 3 - ( 3 - ( 3 - ( 3 - ( 3 - ( 3 - ( 3 - ( 3 - ( 3 - (methylbenzenesulfonyl)-1-o xa - 3 , d iazaspi ro [ . ] dec an - y l ) e than - o ne strong > has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for studying protein-protein interactions and other biological processes at the molecular level. p > < p > The development of < strong >2 -( m eth oxy phen y l ) - o ne strong > highlights the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and pharmacologists have worked together to understand the structure-function relationships of this compound and optimize its properties for therapeutic use. This collaborative approach has led to significant advancements in our understanding of complex biological systems and the identification of novel drug targets. p > < p > In conclusion ,< strong >2 -( m eth oxy phen y l ) - o ne strong > with CAS number< strong >896377 -75 -6 strong > is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , favorable biological activity , and good pharmacokinetic properties make it an attractive candidate for further development . Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses , contributing to the advancement of healthcare solutions . p > article > response >